(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-thiophen-2-ylpiperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C21H25NO4S/c1-24-17-13-15(14-18(25-2)21(17)26-3)6-7-20(23)22-10-8-16(9-11-22)19-5-4-12-27-19/h4-7,12-14,16H,8-11H2,1-3H3/b7-6+
• InChI Key: SRKIQVBAFJNLJO-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CCC(CC2)C3=CC=CS3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CCC(CC2)C3=CC=CS3
• Molecular Formula: C21H25NO4S
• Molecular Weight: 387.5 g/mol
• CAS No.: 1396892-71-9

Description

(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H25NO4S and its molecular weight is 387.49. The purity is usually 95%.
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Scientific Research Applications

NMR Characteristics and Molecular Analysis A series of (E)-3-(4-hydroxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one derivatives, closely related to the chemical , were synthesized and studied for their NMR characteristics and molecular conformations. These compounds were analyzed using various NMR techniques and molecular modeling, providing insights into their structural properties (Zheng Jin-hong, 2011).

Crystal Structures of Thiophene/Phenyl-Piperidine Hybrid Chalcones Research on closely related novel chalcones, including (2E)-1-(4-methylthiophen-2-yl)-3-[4-(piperidin-1-yl)phenyl]prop-2-en-1-one, has been conducted to understand their crystal structures. The study detailed the conformational aspects of these compounds, highlighting the planarity of thiophene rings and the E-conformation of C=C bonds (M. Parvez et al., 2014).

Stereochemistry in Ionic Thiol Addition The stereochemistry of ionic thiol addition to acetylenic ketones has been studied, which is relevant for understanding the chemical behavior of compounds like (E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. This research provides insights into the formation of E- and Z-isomers under different conditions, based on spectroscopic analysis (Mohamed T. Omar & M. N. Basyouni, 1974).

Enzyme Inhibitory Activity and Molecular Docking Analysis A study on 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives, which share structural similarities with the chemical , investigated their enzyme inhibitory activities. This research is significant for understanding the potential therapeutic applications of these compounds in enzyme regulation (A. Cetin et al., 2021).